Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21348904 delta2-Cefteram 104691-34-1 C16H17N9O5S2
VC21348882 Decarboxy Ciprofloxacin 105394-83-0 C16H18FN3O
VC21348755 Ibandronic Acid 114084-78-5 C9H23NO7P2
VC21348549 Fipronil-sulfide 120067-83-6 C12H4Cl2F6N4S
VC21348721 17-Epiestriol 1228-72-4 C18H24O3
VC21348999 (R)-Azepan-3-amine 124932-43-0 C6H14N2
VC21348750 Dapoxetine hydrochloride 129938-20-1 C21H24ClNO
VC21348487 Bis(4-cyanophenyl)methanol 134521-16-7 C15H10N2O
VC21348925 Delmadinone acetate 13698-49-2 C23H27ClO4
VC21348564 1alpha-Hydroxy VD4 143032-85-3 C28H46O2
VC21348644 N-Deethyldorzolamide hydrochloride 164455-27-0 C8H12N2O4S3·HCl
VC21348917 Betaine monohydrate 17146-86-0 C5H12NO2.HO
VC21348884 4'-Hydroxy Aceclofenac 229308-90-1 C16H13Cl2NO5
VC21348552 Estra-5(10),9(11)-diene-3,17-dione 2503-06-2 C18H22O2
VC21348637 O-Demethyl apixaban 503612-76-8 C24H23N5O4
VC21348986 5-(2,3-Epoxypropoxy)-3,4-dihydrocarbostyril 51781-14-7 C12H13NO3
VC21348698 1-(2-chloroethyl)-3-(4-hydroxycyclohexyl)-1-nitrosourea 52049-26-0 C9H16ClN3O3
VC21348900 16-Epiestriol 547-81-9 C18H24O3
VC21348336 9-Hydroxy-4-androstene-3,17-dione 560-62-3 C19H26O3
VC21348893 2,3-dihydro-5-benzofuranacetic acid 69999-16-2 C10H10O3
VC21348648 Aclonifen 74070-46-5 C12H9ClN2O3
VC21348860 16,17-Epiestriol 793-89-5 C18H24O3
VC21348794 N-(3-(Dimethylamino)propyl)-6-(2-propenyl)-ergoline-8-carboxamide, (8beta)- 85329-86-8 C23H32N4O
VC21348597 4-Desmethoxy-4-chloro Omeprazole 863029-89-4 C16H16ClN3O2S
VC21348538 Dihydroproscar 98319-24-5 C23H38N2O2